Cas no 1313426-23-1 (2-(6-methoxypyridin-2-yl)ethyl(methyl)amine)

2-(6-Methoxypyridin-2-yl)ethyl(methyl)amine is a versatile intermediate in organic synthesis, particularly valued for its pyridine-based structure and functionalized ethylamine side chain. The methoxy group at the 6-position enhances electron density, influencing reactivity in coupling and substitution reactions. Its methylamine moiety provides a reactive site for further derivatization, making it useful in pharmaceutical and agrochemical applications. The compound's stability under standard conditions and compatibility with common reagents facilitate its integration into multi-step synthetic routes. Its structural features make it a valuable building block for designing bioactive molecules, including ligands for receptor targeting or catalysts in asymmetric synthesis.
2-(6-methoxypyridin-2-yl)ethyl(methyl)amine structure
1313426-23-1 structure
Product name:2-(6-methoxypyridin-2-yl)ethyl(methyl)amine
CAS No:1313426-23-1
MF:C9H14N2O
MW:166.220262050629
CID:6007534
PubChem ID:63986130

2-(6-methoxypyridin-2-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • 2-(6-methoxypyridin-2-yl)ethyl(methyl)amine
    • 2-Pyridineethanamine, 6-methoxy-N-methyl-
    • 2-(6-Methoxypyridin-2-yl)-N-methylethan-1-amine
    • [2-(6-methoxypyridin-2-yl)ethyl](methyl)amine
    • 1313426-23-1
    • AKOS013302163
    • EN300-1826562
    • CS-0301723
    • Inchi: 1S/C9H14N2O/c1-10-7-6-8-4-3-5-9(11-8)12-2/h3-5,10H,6-7H2,1-2H3
    • InChI Key: MRQOGYJLCLMPDW-UHFFFAOYSA-N
    • SMILES: C1(CCNC)=NC(OC)=CC=C1

Computed Properties

  • Exact Mass: 166.110613074g/mol
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 34.2Ų

Experimental Properties

  • Density: 1.008±0.06 g/cm3(Predicted)
  • Boiling Point: 239.7±25.0 °C(Predicted)
  • pka: 9.60±0.10(Predicted)

2-(6-methoxypyridin-2-yl)ethyl(methyl)amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1826562-0.1g
[2-(6-methoxypyridin-2-yl)ethyl](methyl)amine
1313426-23-1
0.1g
$804.0 2023-09-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1372393-50mg
2-(6-Methoxypyridin-2-yl)-N-methylethan-1-amine
1313426-23-1 98%
50mg
¥29451.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1372393-100mg
2-(6-Methoxypyridin-2-yl)-N-methylethan-1-amine
1313426-23-1 98%
100mg
¥28797.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1372393-1g
2-(6-Methoxypyridin-2-yl)-N-methylethan-1-amine
1313426-23-1 98%
1g
¥32729.00 2024-08-09
Enamine
EN300-1826562-0.25g
[2-(6-methoxypyridin-2-yl)ethyl](methyl)amine
1313426-23-1
0.25g
$840.0 2023-09-19
Enamine
EN300-1826562-0.5g
[2-(6-methoxypyridin-2-yl)ethyl](methyl)amine
1313426-23-1
0.5g
$877.0 2023-09-19
Enamine
EN300-1826562-5.0g
[2-(6-methoxypyridin-2-yl)ethyl](methyl)amine
1313426-23-1
5g
$3770.0 2023-06-01
Enamine
EN300-1826562-0.05g
[2-(6-methoxypyridin-2-yl)ethyl](methyl)amine
1313426-23-1
0.05g
$768.0 2023-09-19
Enamine
EN300-1826562-10.0g
[2-(6-methoxypyridin-2-yl)ethyl](methyl)amine
1313426-23-1
10g
$5590.0 2023-06-01
Enamine
EN300-1826562-1g
[2-(6-methoxypyridin-2-yl)ethyl](methyl)amine
1313426-23-1
1g
$914.0 2023-09-19

Additional information on 2-(6-methoxypyridin-2-yl)ethyl(methyl)amine

Comprehensive Overview of 2-(6-Methoxypyridin-2-yl)ethyl(methyl)amine (CAS No. 1313426-23-1)

2-(6-Methoxypyridin-2-yl)ethyl(methyl)amine (CAS No. 1313426-23-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, belongs to the class of pyridine derivatives, which are widely utilized in drug discovery and material science. Its molecular structure features a methoxy-substituted pyridine ring coupled with an ethyl(methyl)amine side chain, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for pyridine-based compounds like 2-(6-Methoxypyridin-2-yl)ethyl(methyl)amine has surged, driven by their applications in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in its potential role as a building block for kinase inhibitors, a hot topic in oncology and inflammation research. The compound's methoxy group enhances its solubility and bioavailability, critical factors in drug design.

From an industrial perspective, CAS No. 1313426-23-1 is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or reductive amination techniques. Its purity and stability are rigorously tested using advanced analytical methods such as HPLC and NMR spectroscopy, ensuring compliance with regulatory standards. These protocols align with the growing emphasis on green chemistry and sustainable synthesis, addressing environmental concerns in chemical manufacturing.

The compound's relevance extends to agrochemical innovation, where its structural motifs are explored for pesticide development. With global discussions on food security and crop protection dominating scientific forums, 2-(6-Methoxypyridin-2-yl)ethyl(methyl)amine offers a promising scaffold for designing eco-friendly pest control agents. Its mechanism of action, potentially targeting nicotinic acetylcholine receptors in insects, is a subject of ongoing studies.

In the context of AI-driven drug discovery, CAS No. 1313426-23-1 has been featured in computational models predicting ligand-receptor interactions. This aligns with trends in machine learning for chemistry, where researchers leverage databases like PubChem and ChEMBL to accelerate compound screening. Such applications highlight the intersection of cheminformatics and traditional synthetic chemistry.

Safety and handling protocols for 2-(6-Methoxypyridin-2-yl)ethyl(methyl)amine emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under current regulations, its storage recommendations include cool, dry conditions to maintain stability—a detail frequently queried by procurement specialists in pharmaceutical supply chains.

Market analysts note increasing patent filings involving pyridine-amine hybrids, reflecting the commercial potential of this compound. Companies focusing on custom synthesis and contract research often list CAS No. 1313426-23-1 in their portfolios, catering to clients in North America, Europe, and Asia-Pacific regions. This globalization of chemical sourcing underscores the compound's role in cross-border R&D collaborations.

Future research directions may explore 2-(6-Methoxypyridin-2-yl)ethyl(methyl)amine's utility in bioconjugation chemistry or as a precursor for fluorescent probes, expanding its applications beyond traditional domains. As the scientific community prioritizes molecular diversity and structure-activity relationships, this compound remains a valuable asset in both academic and industrial settings.

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